Cas no 116850-55-6 (4H-1,2,4-Triazole,4-methyl-3-(methylsulfinyl)-5-(2-thienyl)-)

4H-1,2,4-Triazole,4-methyl-3-(methylsulfinyl)-5-(2-thienyl)- structure
116850-55-6 structure
Product Name:4H-1,2,4-Triazole,4-methyl-3-(methylsulfinyl)-5-(2-thienyl)-
CAS No:116850-55-6
MF:C8H9N3OS2
MW:227.30655837059
CID:160214
PubChem ID:3088001
Update Time:2025-04-19

4H-1,2,4-Triazole,4-methyl-3-(methylsulfinyl)-5-(2-thienyl)- Chemical and Physical Properties

Names and Identifiers

    • 4H-1,2,4-Triazole,4-methyl-3-(methylsulfinyl)-5-(2-thienyl)-
    • 4-methyl-3-methylsulfinyl-5-thiophen-2-yl-1,2,4-triazole
    • 4-methyl-3-(methylsulfinyl)-5-(thiophen-2-yl)-4H-1,2,4-triazole
    • DNRLTSGCWKCYLZ-UHFFFAOYSA-N
    • 4-Methyl-3-(methylsulfinyl)-5-(2-thienyl)-4H-1,2,4-triazole
    • SCHEMBL9524441
    • 4H-1,2,4-Triazole, 4-methyl-3-(methylsulfinyl)-5-(2-thienyl)-
    • 3-(Methanesulfinyl)-4-methyl-5-(thiophen-2-yl)-4H-1,2,4-triazole
    • CHEMBL27498
    • 3-(2-Thienyl)-4-methyl-5-methylsulfinyl-4H-1,2,4-triazole
    • DTXSID60922178
    • 116850-55-6
    • Inchi: 1S/C8H9N3OS2/c1-11-7(6-4-3-5-13-6)9-10-8(11)14(2)12/h3-5H,1-2H3
    • InChI Key: DNRLTSGCWKCYLZ-UHFFFAOYSA-N
    • SMILES: S(C)(C1=NN=C(C2=CC=CS2)N1C)=O

Computed Properties

  • Exact Mass: 227.01887
  • Monoisotopic Mass: 227.019
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 95.2Ų

Experimental Properties

  • Density: 1.55
  • Boiling Point: 471.8°Cat760mmHg
  • Flash Point: 239.1°C
  • Refractive Index: 1.765
  • PSA: 53.77
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